Cas no 1310099-25-2 (5-Iodo-2-propoxyaniline)

• Product Name: 5-Iodo-2-propoxyaniline
• CAS No: 1310099-25-2
• MF: C₉H₁₂INO
• MW: 277.10215473175
• CID: 5572059
• PubChem ID: 65813770
• Update Time: 2025-08-01

5-Iodo-2-propoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-iodo-2-propoxy-
• 5-Iodo-2-propoxyaniline

• Inchi： 1S/C9H12INO/c1-2-5-12-9-4-3-7(10)6-8(9)11/h3-4,6H,2,5,11H2,1H3
• InChI Key： CZGQFBNTABQTMB-UHFFFAOYSA-N
• SMILES： C1(N)=CC(I)=CC=C1OCCC

Experimental Properties

• Density: 1.622±0.06 g/cm3(Predicted)
• Boiling Point: 330.1±32.0 °C(Predicted)
• pka: 3.91±0.10(Predicted)

Additional information on 5-Iodo-2-propoxyaniline

Introduction to 5-Iodo-2-propoxyaniline (CAS No. 1310099-25-2)

5-Iodo-2-propoxyaniline, with the CAS number 1310099-25-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes an iodine atom and a propoxy group attached to an aniline backbone. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in various synthetic processes.

The chemical formula of 5-Iodo-2-propoxyaniline is C₉H₁₂INO, and its molecular weight is 243.10 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). These solubility properties are crucial for its use in chemical reactions and formulations.

In the realm of medicinal chemistry, 5-Iodo-2-propoxyaniline has been explored for its potential as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel drugs targeting various diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of 5-Iodo-2-propoxyaniline as a key intermediate in the synthesis of a series of potent inhibitors against the SARS-CoV-2 main protease (Mpro), which is a critical target for antiviral therapy against COVID-19.

The iodine atom in 5-Iodo-2-propoxyaniline provides a handle for further functionalization through various chemical reactions, such as Suzuki coupling and Stille coupling. These reactions are widely used in the synthesis of complex organic molecules, including pharmaceuticals and materials with unique properties. The propoxy group, on the other hand, can influence the lipophilicity and solubility of the final product, which are important factors in drug design and delivery.

In addition to its applications in medicinal chemistry, 5-Iodo-2-propoxyaniline has also found use in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. A 2020 study published in Macromolecules demonstrated the use of 5-Iodo-2-propoxyaniline-derived polymers as efficient electron transport materials in organic photovoltaic devices, showcasing its potential in renewable energy applications.

The synthesis of 5-Iodo-2-propoxyaniline typically involves several steps, including the iodination of 2-propoxyaniline. Various methods have been reported for this transformation, each with its own advantages and limitations. For example, a recent method using green chemistry principles involves the use of iodine monochloride (ICl) as an iodinating agent under mild conditions, providing high yields and reduced environmental impact.

The safety and handling of 5-Iodo-2-propoxyaniline are important considerations for researchers working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood to minimize exposure to vapors, and storing the compound in a cool, dry place away from incompatible substances.

In conclusion, 5-Iodo-2-propoxyaniline (CAS No. 1310099-25-2) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique molecular structure and versatile reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.